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Compound of Interest

Compound Name:
2-(2-Naphthyloxy)ethyl

methacrylate

CAS No.: 123657-37-4

Cat. No.: B571015 Get Quote

Executive Summary & Immediate Action
2-(2-Naphthyloxy)ethyl methacrylate (CAS: 104291-97-4) is a specialized high-refractive-

index monomer used in optical resin development. Unlike common liquid methacrylates (e.g.,

MMA), this compound often exists as a low-melting solid or semi-solid (MP ~50°C) at room

temperature.

Critical Disposal Directive:

Do NOT dispose of via drain or municipal trash.

Do NOT mix with oxidizing agents or polymerization initiators (peroxides) in waste

containers; this can trigger an exothermic runaway reaction.

Primary Disposal Route: High-temperature incineration via a licensed hazardous waste

contractor.

Hazard Profile & Technical Justification
To handle this chemical safely, one must understand the dual nature of its molecular structure:

the reactive methacrylate group and the stable naphthyl ether group.
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The Methacrylate Risk (Reactivity)
The methacrylate moiety is thermodynamically unstable. It relies on inhibitors (typically MEHQ -

Hydroquinone monomethyl ether) to prevent spontaneous polymerization.

The Risk: In a static waste drum, if the inhibitor is depleted or if the monomer is exposed to

heat/oxidizers, it can auto-polymerize. This reaction is exothermic and can rupture waste

containers.[1]

Sensitization: Like all methacrylates, NOEMA is a potent skin sensitizer. Once a researcher

becomes sensitized, they may never be able to work with acrylate-based materials again

without severe allergic reactions.

The Naphthyl Risk (Environmental)
The naphthalene ring provides chemical stability and high refractive index but increases

lipophilicity.

Environmental Fate: Naphthyl ethers are resistant to biodegradation. Release into water

systems poses a significant threat to aquatic life due to bioaccumulation potential.

Physicochemical Data for Disposal
Property Value Operational Implication

CAS Number 104291-97-4 Use for waste manifesting.

Physical State Solid / Semi-solid (MP ~50°C)

Handle as Solid Hazardous

Waste unless dissolved in

solvent.

Flash Point >110°C (Predicted)

Classified as "Combustible"

rather than "Flammable" for

transport, but still high BTU.

Water Solubility Negligible
Do not attempt to dilute with

water.[2]

Reactivity Polymerizable
Keep away from peroxides

(e.g., BPO, AIBN).
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Pre-Disposal Stabilization Protocol
Before moving waste to the central accumulation area, ensure the material is stable.

Inhibitor Verification: If the chemical is old (>1 year) or has been stored improperly (warm,

dark), test for polymerization. If the solid looks "cloudy" or "stringy" when melted, partial

polymerization has occurred. This is safe for disposal but indicates the inhibitor is consumed.

Quenching (Optional but Recommended for Large Quantities): If disposing of >500g of pure

monomer, consider adding a stabilizer (e.g., 100 ppm MEHQ) to the waste container to

prevent reaction during transport.

Segregation:

Compatible: Other non-halogenated organic solvents (Acetone, Toluene), other acrylates.

INCOMPATIBLE: Nitric acid, Peroxides, Azo-initiators, Strong Bases.

Step-by-Step Disposal Workflows
Scenario A: Pure Solid/Powder Waste
Use this workflow for expired reagent bottles or excess solid material.

PPE: Nitrile gloves (double gloved recommended), lab coat, safety glasses. Use a dust mask

or work in a fume hood to avoid inhaling particulates.

Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar. Glass is acceptable but

poses a breakage risk.

Transfer: Scoop solid material into the container. Do not generate dust.[2][3][4]

Labeling: Affix a hazardous waste label.

Constituents: "2-(2-Naphthyloxy)ethyl methacrylate"

Hazards: "Toxic, Irritant, Sensitizer."[1][5]

Storage: Store in a cool, dark area away from heat sources until pickup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA42303&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AA43969&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA42303&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b571015?utm_src=pdf-body
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Methylmethacrylate.pdf
https://ehs.stonybrook.edu/_pdfs/standard_operating_procedure_methyl_methacrylate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scenario B: Liquid Waste (Monomer in Solution)
Use this workflow for reaction mixtures or mother liquors.

Solvent Check: Determine if the solvent is Halogenated (DCM, Chloroform) or Non-

Halogenated (Acetone, Ethyl Acetate).

Segregation: Pour into the appropriate organic waste carboy.

Crucial: Ensure the waste carboy does not contain oxidizing acids (Nitric/Sulfuric).

Record: Log the approximate concentration of NOEMA on the waste log.

Decision Logic Visualization
The following diagram outlines the decision-making process for classifying and handling

NOEMA waste.
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Start: NOEMA Waste Identified

Is the waste Solid or Liquid?

Solid / Pure Monomer

Solid

Liquid (Dissolved in Solvent)

Liquid

Is it contaminated with
Initiators (Peroxides)?

Stabilize: Add MEHQ inhibitor
or Polymerize fully in hood

Yes (Risk of Explosion)

Pack in Wide-Mouth HDPE Drum
Label: Toxic Solid Organic

No

Solvent Type?

Halogenated Waste Stream
(High Temp Incineration)

DCM / Chloroform

Non-Halogenated Waste Stream
(Fuel Blending/Incineration)

Acetone / Hexane

Click to download full resolution via product page

Figure 1: Decision tree for segregating 2-(2-Naphthyloxy)ethyl methacrylate waste streams

to prevent incompatibility and ensure regulatory compliance.

Emergency Spill Response
Trigger: Spillage of >10g of solid or >10mL of solution.

Evacuate & Ventilate: If dust is airborne, clear the immediate area.
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PPE: Don Nitrile gloves and N95/P100 respirator if dust is present.

Containment:

Solid: Cover with wet paper towels to prevent dust dispersion. Scoop up the wet towels

and monomer into a waste bag.

Liquid: Absorb with vermiculite or sand. Do not use sawdust (combustible organic +

monomer can be risky).

Decontamination: Scrub the surface with soap and water. The naphthyl group makes it

greasy/hydrophobic; water alone will not clean it. Use a surfactant.

Disposal: Place all cleanup materials into the solid hazardous waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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